Cas no 1343196-48-4 (octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione)

• Product Name: octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione
• CAS No: 1343196-48-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD20309210
• CID: 5168916
• PubChem ID: 64437554
• Update Time: 2026-03-04

octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Octahydrocyclopenta[b][1,4]thiazine1,1-dioxide
• Octahydrocyclopenta[b][1,4]thiazine 1,1-dioxide
• octahydro-1lambda6-cyclopenta[b]thiomorpholine-1,1-dione
• octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione

• MDL： MFCD20309210
• Inchi： 1S/C7H13NO2S/c9-11(10)5-4-8-6-2-1-3-7(6)11/h6-8H,1-5H2
• InChI Key： CWJSHLNXDUYZAI-UHFFFAOYSA-N
• SMILES： S1(CCNC2CCCC12)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: -0.1
• Topological Polar Surface Area: 54.6

Additional information on octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione

Chemical Profile of Octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione (CAS No. 1343196-48-4)

Octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione (CAS No. 1343196-48-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the thiazine class, which is characterized by a sulfur-containing ring system that often serves as a scaffold for bioactive molecules. The presence of a cyclopentane moiety fused with a thiazine ring introduces additional complexity, making it an intriguing subject for further investigation.

The chemical structure of octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione features a seven-membered ring containing sulfur and nitrogen atoms, with a cyclopentane ring attached to one side. This arrangement creates a rigid yet flexible framework that can interact with biological targets in various ways. The dione functionality at the 1-position adds another layer of reactivity, enabling further derivatization and functionalization to explore different pharmacological profiles.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The thiazine core is known to exhibit diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers have been particularly interested in its ability to modulate enzyme activity and interfere with signaling pathways relevant to diseases such as cancer and neurodegenerative disorders.

In particular, the octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione scaffold has been investigated for its interactions with protein targets. Computational modeling and experimental studies suggest that this compound can bind to specific pockets on enzymes and receptors, thereby inhibiting their function. For instance, preliminary data indicate that derivatives of this molecule may exhibit inhibitory effects on kinases and other enzymes involved in cell proliferation and survival.

The synthesis of octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione presents both challenges and opportunities for chemists. The construction of the fused ring system requires careful consideration of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemists to explore its potential.

One of the most promising areas of research involves the development of analogs of octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione with enhanced pharmacological properties. By modifying substituents on the ring system or introducing additional functional groups, researchers can fine-tune the biological activity of these compounds. For example, studies have shown that certain derivatives exhibit improved selectivity and potency against specific disease targets.

The pharmaceutical industry has taken note of the potential of this class of compounds. Several companies are currently exploring octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione derivatives as candidates for clinical development. Early-stage trials are underway to evaluate their safety and efficacy in treating various conditions. The results of these trials could pave the way for new therapeutic options for patients suffering from challenging diseases.

From a chemical biology perspective, octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione offers a valuable model system for understanding how structural features influence biological activity. By studying this compound and its derivatives, researchers can gain insights into the mechanisms underlying drug action and develop better strategies for drug design.

The future prospects for octahydro-1λ?-cyclopenta[b][1,4]thiazine-1,1-dione are bright, with ongoing research expected to yield new discoveries and applications. As synthetic chemistry continues to evolve and computational tools become more sophisticated, the possibilities for exploring this scaffold are virtually limitless. Whether it leads to breakthroughs in disease treatment or provides fundamental insights into molecular interactions remains to be seen but is certainly within reach.